Cas no 124649-67-8 (Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate)

Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate structure
124649-67-8 structure
Product Name:Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate
CAS No:124649-67-8
MF:C10H12O4
MW:196.199883460999
CID:103701
PubChem ID:24871856
Update Time:2025-04-18

Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

    • (2S,3R)-Methyl 2,3-dihydroxy-3-phenylpropanoate
    • Benzenepropanoic acid, a,b-dihydroxy-, methyl ester, (aS,bR)-
    • Methyl (2S,3R)-(-)-2,3-Dihydroxy-3-Phenylpropionate
    • Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate
    • METHYL (2S,3R)-2,3-DIHYDROXY-3-PHENYLPROPIONATE
    • Methyl (2S,3R)-()-2,3-dihydroxy-3-phenylpropionate
    • Methyl (2S,3R)-(?)-2,3-dihydroxy-3-phenylpropionate
    • methyl (2S,3R)-(-)-2,3-dihydroxy-3-phenyl-propion
    • SCHEMBL6874324
    • AS-80074
    • J-005105
    • 124649-67-8
    • DTXSID50431042
    • Methyl (2S,3R)-(-)-2,3-dihydroxy-3-phenylpropionate, 99%
    • IXDRYSIPXMREGK-BDAKNGLRSA-N
    • Benzenepropanoic acid, alpha,beta-dihydroxy-, methyl ester, (alphaS,betaR)-
    • Methyl(2S,3R)-(-)-2,3-dihydroxy-3-phenylpropionate
    • MDL: MFCD09865001
    • Inchi: 1S/C10H12O4/c1-14-10(13)9(12)8(11)7-5-3-2-4-6-7/h2-6,8-9,11-12H,1H3/t8-,9+/m1/s1
    • InChI Key: IXDRYSIPXMREGK-BDAKNGLRSA-N
    • SMILES: O[C@H](C1C=CC=CC=1)[C@@H](C(=O)OC)O

Computed Properties

  • Exact Mass: 196.07400
  • Monoisotopic Mass: 196.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.266
  • Melting Point: 85-88 °C (lit.)
  • Boiling Point: 345.2°Cat760mmHg
  • Flash Point: 136.6°C
  • Refractive Index: 1.557
  • PSA: 66.76000
  • LogP: 0.25390
  • Optical Activity: [α]21/D −10°, c = 1 in chloroform
  • Solubility: Not determined

Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate Pricemore >>

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124649-67-8 95%
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$75.00 2023-05-18
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$110.00 2023-05-18
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M301720-2.5g
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SHENG KE LU SI SHENG WU JI SHU
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¥1632.00 2023-09-05

Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate Production Method

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